Cas no 1005-56-7 (Phenyl Chlorothionoformate)

• Product Name: Phenyl Chlorothionoformate
• CAS No: 1005-56-7
• MF: C₇H₅ClOS
• MW: 172.6320
• MDL: MFCD00004920
• CID: 40520
• PubChem ID: 70498
• Update Time: 2025-10-28

Phenyl Chlorothionoformate Chemical and Physical Properties

Names and Identifiers

• Phenyl chlorothionocarbonate
• Phenyl thiochloroformate.
• Phenoxythiocarbonyl chloride
• Formic acid, chlorothio-, O-phenyl ester
• O-Phenyl carbonochloridothioate
• (Phenoxy)thioformyl chloride
• Chloridothiocarbonic acid O-phenyl ester
• Chloridothiocarbonic acid phenyl ester
• Phenyl Chlorothionoformate
• O-Phenyl chlorothionoformate
• Phenyl Chlorothionof
• Chlorothioformic Acid O-Phenyl Ester
• O-phenyl chloromethanethioate
• Phenyl Thionochloroformate
• phenyl thioxochloroformate
• NSC 99103
• Phenoxythiocar
• O-PHENYL CHLOROTHIOFORMATE
• PHENYL CHLOROTHIOXOFORMATE
• HENYL CHLOROTHIONOCARBONATE
• 2-Phenyl chlorothionoformate
• Chlorothioformic acid phenyl ester
• Carbonochloridothioic acid, O-phenyl ester
• O-Phenyl Chlorothiocarbonate
• KOSYAAIZOGNATQ-UHFFFAOYSA-N
• AK163079
• Phenyl chlorothionocarbonate, 99%
• PhOCS
• NSC99103
• 1005-56-7
• phenylchlorothiocarbonate
• C7H5ClOS
• o-Phenyl chloridothiocarbonate #
• EN300-125109
• CS-W008892
• phenylchlorothioformate
• phenyl chloromethanethioate
• SCHEMBL19247
• EINECS 213-736-4
• DS-8005
• phenyloxythiocarbonyl chloride
• AKOS000216107
• BCP10334
• NS00022991
• J-000164
• PhOCSCl
• MFCD00004920
• P1236
• Formic acid, O-phenyl ester
• NSC-99103
• NCIOpen2_001921
• O-Phenyl chlorothionoformate, purum, >=99.0% (AT)
• DTXSID40143349
• O-PhenylCarbonochloridothioate
• O-Phenyl chlorothionoformate, 99%

• MDL： MFCD00004920
• Inchi： 1S/C7H5ClOS/c8-7(10)9-6-4-2-1-3-5-6/h1-5H
• InChI Key： KOSYAAIZOGNATQ-UHFFFAOYSA-N
• SMILES： ClC(OC1C([H])=C([H])C([H])=C([H])C=1[H])=S
• BRN： 774830

Computed Properties

• Exact Mass: 171.97500
• Monoisotopic Mass: 171.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.248 g/mL at 25 °C(lit.)
• Melting Point: 0
• Boiling Point: 93°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.581(lit.)
• Water Partition Coefficient: decomposition
• PSA: 41.32000
• LogP: 2.58910
• Solubility: Decomposition in water
• Sensitiveness: Moisture Sensitive

Phenyl Chlorothionoformate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H318,H227
• Warning Statement： P210,P264,P280,P301+P330+P331,P303+P361+P353,P304+P340,P305+P351+P338,P309,P310,P321,P363,P370+P378,P403+P235,P450,P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-6°C
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Phenyl Chlorothionoformate

Phenyl Chlorothionoformate (CAS No. 1005-56-7): Properties, Applications, and Market Insights

Phenyl Chlorothionoformate (CAS No. 1005-56-7) is a specialized organic compound widely recognized in chemical synthesis and industrial applications. With the molecular formula C7H5ClOS, this compound belongs to the class of thiocarbonyl chlorides, which are pivotal intermediates in organic chemistry. The increasing demand for high-performance chemical reagents has brought compounds like Phenyl Chlorothionoformate into the spotlight, particularly in pharmaceuticals, agrochemicals, and material science.

The compound’s unique structure—comprising a phenyl group bonded to a chlorothionoformate moiety—confers reactivity that is exploited in cross-coupling reactions and heterocyclic synthesis. Researchers and manufacturers frequently search for "Phenyl Chlorothionoformate uses" or "CAS 1005-56-7 suppliers," reflecting its industrial relevance. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact.

One of the most notable applications of Phenyl Chlorothionoformate is in the production of pharmaceutical intermediates. Its role in constructing sulfur-containing compounds aligns with the growing demand for bioactive molecules. For instance, queries like "thiocarbonyl chloride in drug development" highlight its significance in medicinal chemistry. Additionally, the agrochemical industry utilizes this compound to synthesize crop protection agents, addressing global concerns about sustainable agriculture.

From a market perspective, the demand for Phenyl Chlorothionoformate is driven by advancements in specialty chemicals. Analysts tracking "chemical intermediates market growth 2024" often cite thiocarbonyl derivatives as a key segment. Regulatory compliance, such as REACH and FDA guidelines, further shapes its commercial landscape, with suppliers emphasizing "high-purity CAS 1005-56-7" to meet stringent standards.

Handling Phenyl Chlorothionoformate requires adherence to safety protocols, though it is not classified under restricted categories. Common search terms like "safe handling of thiocarbonyl chlorides" underscore the need for proper storage (anhydrous conditions) and handling (glove boxes). Innovations in automated synthesis have reduced risks, aligning with industry shifts toward lab automation.

In academic research, Phenyl Chlorothionoformate is frequently referenced in studies on click chemistry and polymer functionalization. Its versatility in introducing thioester groups makes it valuable for designing advanced materials, such as self-healing polymers—a trending topic in material science forums.

To summarize, Phenyl Chlorothionoformate (CAS No. 1005-56-7) bridges multiple disciplines, from life sciences to industrial chemistry. Its applications in drug discovery, agrochemicals, and smart materials ensure sustained relevance. As industries prioritize efficiency and sustainability, this compound will remain a critical tool for chemists worldwide.